Cas no 774239-24-6 (4-{6-chloroimidazo1,2-apyridin-2-yl}aniline)

• Product Name: 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline
• CAS No: 774239-24-6
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 1787387
• PubChem ID: 21796492
• Update Time: 2025-10-29

4-{6-chloroimidazo1,2-apyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(6-chloroimidazo[1,2-a]pyridin-2-yl)-
• 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline
• 4-(6-Chloroimidazo[1,2-a]pyridin-2-yl)benzenamine
• 774239-24-6
• 4-(6-chloroimidazo[1,2-a]pyridin-2-yl)aniline
• SCHEMBL5775919
• F1967-5910
• 4-{6-chloroimidazo[1,2-a]pyridin-2-yl}aniline
• AKOS022206789
• DB-152773

• Inchi： 1S/C13H10ClN3/c14-10-3-6-13-16-12(8-17(13)7-10)9-1-4-11(15)5-2-9/h1-8H,15H2
• InChI Key： KZQROADTRIPXTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC(=CC=3)N)=CN2C=1

Computed Properties

• Exact Mass: 243.0563250g/mol
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline

Comprehensive Overview of 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline (CAS No. 774239-24-6): Properties, Applications, and Research Insights

4-{6-chloroimidazo1,2-apyridin-2-yl}aniline (CAS No. 774239-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine derivative, characterized by its imidazo[1,2-a]pyridine core and aniline substituent, exhibits unique electronic and steric properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and small-molecule therapeutics targeting inflammatory pathways.

The structural motif of imidazo[1,2-a]pyridine has become a hot topic in medicinal chemistry due to its prevalence in FDA-approved drugs. Recent studies highlight how modifications at the 6-position (with chlorine in this case) can dramatically influence bioavailability and target binding affinity. This aligns with current industry trends toward structure-activity relationship (SAR) optimization, a frequent search term among medicinal chemists in AI-driven drug design platforms.

From a synthetic chemistry perspective, 774239-24-6 serves as a versatile intermediate. Its primary amine functionality allows for diverse derivatization through amide coupling, reductive amination, or cross-coupling reactions—techniques heavily searched in academic and industrial contexts. The electron-withdrawing effect of the chloro group enhances the compound's reactivity in palladium-catalyzed transformations, making it valuable for constructing complex molecular architectures.

Analytical characterization of 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the distinctive proton environments near the fused ring system. These methods address common queries about compound purity verification and structural elucidation in organic synthesis forums. Thermal analysis (DSC/TGA) reveals its stability profile—a critical parameter for researchers investigating formulation development.

In materials science applications, the planar conjugated system of this compound shows promise for organic electronics. Its ability to participate in π-π stacking interactions makes it a candidate for OLED materials and conductive polymers, topics trending in nanotechnology research. The chlorine atom offers additional sites for supramolecular assembly through halogen bonding, a feature explored in crystal engineering studies.

Environmental and ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) of 774239-24-6 are subjects of ongoing investigation. Computational chemistry approaches using QSAR models predict its metabolic pathways—a frequent search area given the pharmaceutical industry's focus on early-stage toxicity screening. These studies often compare its properties with related imidazopyridine analogs to establish structure-property relationships.

The commercial availability of 4-{6-chloroimidazo1,2-apyridin-2-yl}aniline through specialty chemical suppliers has enabled broader research applications. Current Good Manufacturing Practice (cGMP) compliant synthesis routes are being developed to meet the growing demand from contract research organizations (CROs), reflecting industry shifts toward custom synthesis solutions.

Patent literature reveals innovative uses of this scaffold in photodynamic therapy agents and fluorescent probes, addressing the rising interest in theranostic applications. Its optical properties are tunable through structural modifications, making it relevant to researchers investigating bioimaging techniques—a rapidly growing field in molecular diagnostics.

As research continues, 774239-24-6 exemplifies how privileged structures in medicinal chemistry can bridge multiple disciplines. Its dual functionality as both hydrogen bond donor and acceptor makes it particularly valuable in fragment-based drug discovery, a strategy frequently discussed in pharmaceutical innovation circles. The compound's progress through various research phases demonstrates the translational potential of well-designed heterocyclic compounds.